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Compound of Interest

Compound Name: Clorprenaline-d7

Cat. No.: B15560274 Get Quote

Clorprenaline-d7: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and analytical

applications of Clorprenaline-d7. The information is intended to support researchers in the

safe and effective use of this isotopically labeled compound in laboratory settings.

Chemical and Physical Properties
Clorprenaline-d7 is the deuterated form of Clorprenaline, a β2-adrenergic receptor agonist.

The "-d7" designation indicates that seven hydrogen atoms in the isopropyl group have been

replaced with deuterium. This isotopic labeling makes it an ideal internal standard for mass

spectrometry-based quantification of Clorprenaline.
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Property Value Reference

Chemical Name
(±)-1-(2-Chlorophenyl)-2-

((isopropyl-d7)amino)ethanol

Synonyms

(±)-Clorprenaline-d7 (iso-

propyl-d7), Isoprophenamine-

d7

Molecular Formula C₁₁H₉D₇ClNO

Molecular Weight 220.75 g/mol

Appearance White to off-white solid

Melting Point 104 - 107 °C

Isotopic Purity

≥98% (Clorprenaline); ≥99%

deuterated forms (d1-d7); ≤1%

d0

Storage Temperature Room temperature or 2-8°C

Safety and Hazard Information
Clorprenaline-d7 should be handled with care, following standard laboratory safety

procedures. The primary hazards are associated with ingestion and eye contact.

GHS Hazard Classification
Hazard Statement Precautionary Codes

Acute Toxicity, Oral H302: Harmful if swallowed
P264, P270, P301+P317,

P330, P501

Eye Irritation
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P317

Data derived from the unlabeled compound, Clorprenaline.
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Toxicological Data
Toxicological data for Clorprenaline-d7 is not available. The following data is for the unlabeled

parent compound, Clorprenaline.

Test Species Route Value

LD50 Mouse Oral 550 mg/kg

LD50 Rat Oral 445 mg/kg

LD50 Dog Oral >400 mg/kg

LD50 Mouse Subcutaneous 293 mg/kg

Handling and Personal Protective Equipment (PPE)
Adherence to proper handling procedures is crucial to minimize exposure and ensure a safe

working environment.

Precaution Description

Engineering Controls
Use in a well-ventilated area, preferably in a

laboratory fume hood.

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.

Hand Protection
Handle with compatible chemical-resistant

gloves.

Skin and Body Protection Wear a lab coat or other protective clothing.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator.

First Aid Measures
In the event of exposure, follow these first aid guidelines and seek medical attention.
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Exposure Route First Aid Procedure

Ingestion
Rinse mouth with water. Do not induce vomiting.

Call a physician.

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Accidental Release and Disposal
Aspect Procedure

Accidental Release

Wear appropriate PPE. Avoid creating dust.

Sweep up and place in a suitable, closed

container for disposal.

Disposal

Dispose of this material as hazardous waste

through a licensed professional waste disposal

service.

Mechanism of Action: β2-Adrenergic Receptor
Signaling
Clorprenaline is a β2-adrenergic receptor agonist. It primarily acts on the smooth muscle of the

bronchi. The binding of Clorprenaline to the β2-adrenergic receptor, a G-protein coupled

receptor (GPCR), initiates a signaling cascade that leads to bronchodilation.
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β2-Adrenergic Receptor Signaling Pathway

Experimental Protocols: Quantification of
Clorprenaline in Biological Matrices
Clorprenaline-d7 is primarily used as an internal standard for the accurate quantification of

Clorprenaline in biological samples, such as urine or animal tissue, by liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

Experimental Workflow
The general workflow for the analysis of Clorprenaline in a biological matrix using

Clorprenaline-d7 as an internal standard is outlined below.

To cite this document: BenchChem. [Clorprenaline-d7 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560274#clorprenaline-d7-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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